Cas no 1807177-11-2 (Methyl 3-cyano-2-hydroxy-6-iodobenzoate)

• Product Name: Methyl 3-cyano-2-hydroxy-6-iodobenzoate
• CAS No: 1807177-11-2
• MF: C₉H₆INO₃
• MW: 303.053314685822
• CID: 4953080
• Update Time: 2025-10-13

Methyl 3-cyano-2-hydroxy-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-hydroxy-6-iodobenzoate

• Inchi： 1S/C9H6INO3/c1-14-9(13)7-6(10)3-2-5(4-11)8(7)12/h2-3,12H,1H3
• InChI Key： NCXUPEKCBROLEE-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C#N)C(=C1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-cyano-2-hydroxy-6-iodobenzoate

Comprehensive Overview of Methyl 3-cyano-2-hydroxy-6-iodobenzoate (CAS No. 1807177-11-2)

Methyl 3-cyano-2-hydroxy-6-iodobenzoate (CAS No. 1807177-11-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodinated benzoate derivative is characterized by its unique molecular structure, which includes a cyano group, a hydroxyl group, and an iodo substituent. These functional groups make it a versatile intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds and drug candidates.

The compound's CAS number 1807177-11-2 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its potential applications in medicinal chemistry, where it serves as a building block for heterocyclic compounds. Its iodo group offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in drug discovery pipelines.

In recent years, the demand for Methyl 3-cyano-2-hydroxy-6-iodobenzoate has surged due to its role in designing small-molecule inhibitors targeting enzymes like kinases. This aligns with the growing focus on precision medicine and targeted therapies, which dominate current biomedical research trends. Additionally, its cyano group enhances metabolic stability, a critical factor in optimizing pharmacokinetic properties of drug candidates.

From a synthetic perspective, the compound's hydroxy and ester functionalities allow for diverse chemical modifications, making it a valuable tool for structure-activity relationship (SAR) studies. Its compatibility with green chemistry protocols, such as solvent-free reactions or catalytic methods, further elevates its appeal in sustainable research initiatives. These attributes resonate with the global push toward environmentally friendly synthesis.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize Methyl 3-cyano-2-hydroxy-6-iodobenzoate, ensuring high purity for research applications. The compound's crystalline form and solubility profile are also well-documented, facilitating its use in high-throughput screening assays. Such data is crucial for laboratories focusing on fragment-based drug design.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the development of organic electronic materials. Its conjugated system and electron-withdrawing groups contribute to tunable optoelectronic properties, a hot topic in OLED and sensor technology research. This interdisciplinary utility underscores its importance across multiple scientific domains.

In summary, Methyl 3-cyano-2-hydroxy-6-iodobenzoate (CAS No. 1807177-11-2) stands out as a multifaceted compound with broad applicability. Its integration into cutting-edge research areas—from drug discovery to advanced materials—highlights its enduring value. As scientific inquiries evolve, this compound will likely remain a cornerstone in innovative chemical solutions.